Cas no 34545-14-7 (Benzene, 1-(1,1-dimethylethyl)-4-(ethylsulfonyl)-)
34545-14-7 structure
Product Name:Benzene, 1-(1,1-dimethylethyl)-4-(ethylsulfonyl)-
CAS No:34545-14-7
MF:C12H18O2S
MW:226.335122585297
CID:1468875
Update Time:2024-08-25
Benzene, 1-(1,1-dimethylethyl)-4-(ethylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-(1,1-dimethylethyl)-4-(ethylsulfonyl)-
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- Inchi: 1S/C12H18O2S/c1-5-15(13,14)11-8-6-10(7-9-11)12(2,3)4/h6-9H,5H2,1-4H3
- InChI Key: MGNBTPQLMXBZCG-UHFFFAOYSA-N
- SMILES: C1(C(C)(C)C)=CC=C(S(CC)(=O)=O)C=C1
Computed Properties
- Exact Mass: 226.10284
Experimental Properties
- Density: 1.055±0.06 g/cm3(Predicted)
- Boiling Point: 345.6±25.0 °C(Predicted)
- PSA: 34.14
Benzene, 1-(1,1-dimethylethyl)-4-(ethylsulfonyl)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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